Cas no 951123-03-8 (6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine)

• Product Name: 6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine
• CAS No: 951123-03-8
• MF: C₇H₄Br₂N₂S
• MW: 307.993058204651
• CID: 3032407
• PubChem ID: 59402753
• Update Time: 2025-11-02

6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-溴-2-(溴甲基)噻唑并[5,4-B]吡啶
• 6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine
• 6-bromo-2-(bromomethyl)-[1,3]thiazolo[5,4-b]pyridine
• 6-bromo-2-(bromomethyl)pyrido[3,2-d][1,3]thiazole
• 951123-03-8
• UKKGTGYKQPYRGI-UHFFFAOYSA-N
• SCHEMBL2706690

• Inchi： 1S/C7H4Br2N2S/c8-2-6-11-5-1-4(9)3-10-7(5)12-6/h1,3H,2H2
• InChI Key： UKKGTGYKQPYRGI-UHFFFAOYSA-N
• SMILES： BrCC1=NC2=CC(=CN=C2S1)Br

Computed Properties

• Exact Mass: 307.84415Da
• Monoisotopic Mass: 305.84619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine

Comprehensive Overview of 6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine (CAS No. 951123-03-8)

6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine (CAS No. 951123-03-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated thiazolopyridine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular framework, featuring a thiazolo[5,4-b]pyridine core, offers exceptional versatility for modifications, making it a valuable building block in drug discovery and material science.

The compound's bromine substituents at the 6-position and the 2-methyl group enhance its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. Researchers are particularly interested in its potential applications in developing kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA-dependent RNA polymerase (RdRp) for infectious disease therapeutics. The demand for high-purity 6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine has surged, driven by its role in optimizing structure-activity relationships (SAR) during preclinical studies.

In recent years, the compound has been explored for its utility in organic light-emitting diodes (OLEDs) and photovoltaic materials, reflecting the growing intersection of medicinal chemistry and renewable energy technologies. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, as even minor impurities can impact downstream applications. Suppliers often highlight batch-to-batch consistency and scalable synthesis protocols to meet the needs of industrial-scale production.

Environmental and regulatory considerations have also shaped discussions around 6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine. Innovations in green chemistry, such as solvent-free reactions or catalytic bromination methods, are being adopted to minimize waste. These advancements address the increasing focus on sustainable synthetic routes among academic and commercial users, who frequently search for eco-friendly alternatives to traditional halogenation processes.

From a commercial perspective, the compound's pricing and availability are influenced by factors like raw material sourcing and patent landscapes. Manufacturers emphasize custom synthesis services to cater to niche research requirements, while competitors differentiate through technical support and documentation quality. This aligns with the broader industry shift toward specialty chemicals tailored for high-value applications.

Future research directions may explore the integration of 6-Bromo-2-(bromomethyl)thiazolo[5,4-b]pyridine into proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, leveraging its electrophilic bromomethyl group. Such developments would further solidify its position as a critical tool in next-generation drug design, resonating with trending searches on targeted protein degradation and precision medicine.